Cas no 103575-48-0 (Acetonitrile,2-[(2,4-dichlorophenyl)thio]-)

• Product Name: Acetonitrile,2-[(2,4-dichlorophenyl)thio]-
• CAS No: 103575-48-0
• MF: C₈H₅Cl₂NS
• MW: 218.102998495102
• CID: 134060
• PubChem ID: 2779061
• Update Time: 2025-04-19

Acetonitrile,2-[(2,4-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile,2-[(2,4-dichlorophenyl)thio]-
• 2-(2,4-dichlorophenyl)sulfanylacetonitrile
• 2-[(2,4-DICHLOROPHENYL)THIO]ACETONITRILE
• 2-[(2,4-dichlorophenyl)-thio]acetonitrile
• HMS555E12
• CCG-246966
• DTXSID30381258
• 2-(2,4-dichlorophenylthio)acetonitrile
• W-204502
• FT-0610785
• 2-[(2,4-dichlorophenyl)sulfanyl]acetonitrile
• MFCD00068061
• 103575-48-0
• 2-(2,4-DICHLOROPHENYL)THIOACETONITRILE
• AKOS015908787
• Maybridge1_004852

• Inchi： 1S/C8H5Cl2NS/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,4H2
• InChI Key： YNQODSRRTQZVMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC#N)Cl

Computed Properties

• Exact Mass: 216.95200
• Monoisotopic Mass: 216.9519757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Melting Point: 70 °C
• PSA: 49.09000
• LogP: 3.60908